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Compound of Interest

2-Amino-1,3-
Compound Name: _
bis(carboxylethoxy)propane

Cat. No.: B604946

Technical Support Center: 2-Amino-1,3-
bis(carboxylethoxy)propane

Welcome to the technical support center for 2-Amino-1,3-bis(carboxylethoxy)propane and
its hydrochloride salt. This guide is designed to assist researchers, scientists, and drug
development professionals in overcoming common solubility challenges encountered during
their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility profile of 2-Amino-1,3-bis(carboxylethoxy)propane and its
HCl salt?

Al: 2-Amino-1,3-bis(carboxylethoxy)propane is an amphipathic molecule, containing both a
polar amino group and two terminal carboxylic acids, as well as a more non-polar propane
backbone with ethoxy linkages.[1][2] This structure results in mixed solubility characteristics.
The hydrochloride salt is generally more soluble in polar protic solvents and aqueous solutions,
while the free base may show some solubility in a broader range of organic solvents. Itis a
non-protein amino acid.[1]

Q2: In which organic solvents is 2-Amino-1,3-bis(carboxylethoxy)propane hydrochloride
known to be soluble?
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A2: Quantitative data indicates high solubility in Dimethyl Sulfoxide (DMSO).[1] Specifically, a
solubility of 200 mg/mL in DMSO has been reported, although this may require sonication to
achieve.[1] For in vivo studies, it has been successfully dissolved in co-solvent systems, such
as 10% DMSO in corn oil or various aqueous formulations containing PEG300, Tween-80, and
SBE-(3-CD, to achieve a concentration of at least 5 mg/mL.[1]

Q3: I am observing a precipitate or phase separation when preparing my solution. What should
| do?

A3: If you observe precipitation or phase separation, gentle heating and/or sonication can be
used to aid dissolution.[1] Ensure that your solvent is pure and dry, as the presence of water
can affect solubility, especially in hygroscopic solvents like DMSO.[1]

Q4: Can | use solvents like methanol or ethanol?

A4: While specific quantitative data for methanol and ethanol is not readily available, these
polar protic solvents are generally good choices for dissolving amino acids and their salts. It is
recommended to test solubility on a small scale first.

Q5: How should I store stock solutions of 2-Amino-1,3-bis(carboxylethoxy)propane
hydrochloride?

A5: Stock solutions should be stored at -20°C for up to one year or at -80°C for up to two years
to maintain stability.[1]
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Issue

Possible Cause

Recommended Solution

Compound is not dissolving in
a non-polar organic solvent

(e.g., hexane, toluene).

The compound is highly polar
due to the amino and
carboxylic acid groups. "Like
dissolves like" principle

applies.

Switch to a more polar organic
solvent such as DMSO, DMF,
or a lower-chain alcohol like

methanol or ethanol.

Precipitate forms when adding

the compound to the solvent.

The concentration may be too
high for the chosen solvent at

room temperature.

1. Try gentle heating (e.g., 37-
50°C) with stirring. 2. Use an
ultrasonic bath to increase the
rate of dissolution.[1] 3.

Prepare a more dilute solution.

The solution is cloudy or hazy.

The compound may not be
fully dissolved, or there may be

impurities in the solvent.

1. Continue stirring/sonication
for a longer period. 2. Filter the
solution through a 0.22 pm
syringe filter. 3. Ensure you are
using a high-purity, anhydrous

grade solvent.

Solubility in DMSO is lower

than expected.

DMSO is hygroscopic and may
have absorbed water from the
atmosphere, which can reduce
the solubility of some organic

compounds.

Use a fresh, unopened bottle
of anhydrous DMSO.[1]

Phase separation occurs in a

co-solvent system.

The proportions of the solvents
may not be optimal for the
desired concentration of the

compound.

1. Adjust the ratio of the co-
solvents. 2. Prepare the
solution by first dissolving the
compound in the "good"
solvent (e.g., DMSO) before
adding the "poor" solvent (e.g.,

saline or oil).[1]

Quantitative Solubility Data

The following table summarizes the available quantitative solubility data for 2-Amino-1,3-

bis(carboxylethoxy)propane hydrochloride.
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Solvent/System Temperature Concentration Notes

200 mg/mL (736.11 Ultrasonic assistance
DMSO Room Temperature ]

mM) is recommended.[1]

10% DMSO, 40%

=5 mg/mL (18.40 Clear solution; for in
PEG300, 5% Tween- Room Temperature )
) mM) vivo use.[1]
80, 45% Saline
10% DMSO, 90% ) )
] > 5 mg/mL (18.40 Clear solution; for in
(20% SBE-B-CD in Room Temperature ]
) mM) vivo use.[1]
Saline)
10% DMSO, 90% =5 mg/mL (18.40 Clear solution; for in
) Room Temperature )
Corn QOil mM) vivo use.[1]

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO

o Materials:

o 2-Amino-1,3-bis(carboxylethoxy)propane hydrochloride

o

Anhydrous Dimethyl Sulfoxide (DMSO)

[e]

Vortex mixer

Ultrasonic water bath

o

[¢]

Sterile microcentrifuge tubes or vials
e Procedure:

1. Weigh the desired amount of 2-Amino-1,3-bis(carboxylethoxy)propane hydrochloride in
a suitable vial.
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2. Add the required volume of anhydrous DMSO to achieve the target concentration (e.g., for
a 200 mg/mL solution, add 0.5 mL of DMSO to 100 mg of the compound).

3. Vortex the mixture vigorously for 1-2 minutes.

4. Place the vial in an ultrasonic water bath and sonicate for 10-15 minutes, or until the
solution is clear.

5. If necessary, gently warm the solution to 37°C to aid dissolution.

6. Once fully dissolved, aliquot the stock solution into smaller volumes to avoid repeated
freeze-thaw cycles.

7. Store the aliquots at -20°C or -80°C.[1]

Protocol 2: Preparation of a Co-Solvent Formulation for
In Vivo Use

o Materials:

o High-concentration stock solution of 2-Amino-1,3-bis(carboxylethoxy)propane
hydrochloride in DMSO (e.g., 50 mg/mL)

o PEG300
o Tween-80
o Saline (0.9% NacCl)
o Sterile tubes and syringes
e Procedure (for a 1 mL final volume with 10% DMSO):
1. In a sterile tube, add 400 pL of PEG300.

2. Add 100 pL of the 50 mg/mL DMSO stock solution to the PEG300 and mix thoroughly by
vortexing.
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3. Add 50 pL of Tween-80 and mix again until the solution is homogeneous.

4. Add 450 pL of saline to bring the final volume to 1 mL.

5. Vortex the final solution until it is clear and uniform. This protocol yields a 5 mg/mL

V - I - t -
Storage & Use
Preparation Dissolution ’—> Use in Experiment
Weigh Compound | Add Solvent Vortex Sonicate | Gentle Heating (optional) Check Clarity Aliquot +

Caption: Standard experimental workflow for dissolving 2-Amino-1,3-

bis(carboxylethoxy)propane.

Click to download full resolution via product page

Store at -20°C / -80°C
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Compound does not dissolve

Switch to a more polar solvent
(DMSO, DMF, Methanol)

Reduce concentration

Apply energy to aid dissolution
(Sonication, Gentle Heating)

Dissolution Successful Use fresh, anhydrous solvent

Click to download full resolution via product page

Caption: A logical troubleshooting guide for solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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